Cas no 941956-55-4 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylprop-2-enamide)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylprop-2-enamide
• CAS No: 941956-55-4
• MF: C₂₁H₂₂N₂O₅S
• MW: 414.474784374237
• CID: 6382423
• PubChem ID: 41621188
• Update Time: 2025-07-09

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylprop-2-enamide
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]prop-2-enamide
• AKOS024635925
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)acrylamide
• (E)-3-(1,3-benzodioxol-5-yl)-N-[2-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)ethyl]prop-2-enamide
• F2282-0075
• 941956-55-4

• Inchi： 1S/C21H22N2O5S/c24-21(8-6-16-5-7-19-20(13-16)28-15-27-19)22-10-12-29(25,26)23-11-9-17-3-1-2-4-18(17)14-23/h1-8,13H,9-12,14-15H2,(H,22,24)/b8-6+
• InChI Key： PAJHMWVDJLTSLF-SOFGYWHQSA-N
• SMILES： C(NCCS(N1CCC2=C(C1)C=CC=C2)(=O)=O)(=O)/C=C/C1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 414.12494298g/mol
• Monoisotopic Mass: 414.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.3Ų

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylprop-2-enamide

Comprehensive Analysis of (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylprop-2-enamide (CAS No. 941956-55-4)

The compound (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylprop-2-enamide, identified by its CAS No. 941956-55-4, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a benzodioxole moiety with a tetrahydroisoquinoline sulfonamide group, creating a unique structure with potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further study.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. The (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylprop-2-enamide fits into this trend due to its potential to interact with specific biological targets. Its sulfonamide group, for instance, is known for its ability to bind to enzymes and receptors, making it a valuable scaffold in medicinal chemistry.

One of the most frequently searched topics in this context is the structure-activity relationship (SAR) of such compounds. Scientists are keen to understand how modifications to the benzodioxole or tetrahydroisoquinoline components affect the molecule's efficacy. This aligns with the broader interest in computational chemistry and molecular docking studies, which are often used to predict how such compounds will behave in biological systems. The CAS No. 941956-55-4 is frequently cited in these discussions, highlighting its relevance in contemporary research.

Another area of interest is the synthetic pathways for this compound. Organic chemists are exploring efficient methods to produce (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylprop-2-enamide with high yield and purity. This is particularly important for scale-up processes in industrial settings, where cost-effectiveness and reproducibility are critical. The compound's sulfonamide linkage and alkene functionality present both challenges and opportunities for synthetic optimization.

From a pharmacological perspective, the bioavailability and metabolic stability of this molecule are key considerations. Researchers are investigating its ADME (Absorption, Distribution, Metabolism, and Excretion) properties to determine its suitability as a drug candidate. Given the growing emphasis on personalized medicine, understanding how CAS No. 941956-55-4 interacts with individual genetic profiles could unlock new therapeutic avenues.

In summary, (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylprop-2-enamide represents a fascinating area of study at the intersection of organic chemistry, pharmacology, and drug design. Its unique structure and potential applications make it a compound worth watching in the coming years, especially as the scientific community continues to explore innovative ways to address unmet medical needs.